Cas no 1684396-27-7 (S-2-Benzothiazolyl-2-amino-a-(methoxyimino)-4-thiazolethiolacetate)
1684396-27-7 structure
Product Name:S-2-Benzothiazolyl-2-amino-a-(methoxyimino)-4-thiazolethiolacetate
CAS No:1684396-27-7
MF:C13H10N4O2S3
MW:350.439097881317
CID:4557781
Update Time:2023-11-22
S-2-Benzothiazolyl-2-amino-a-(methoxyimino)-4-thiazolethiolacetate Chemical and Physical Properties
Names and Identifiers
-
- S-2-Benzothiazolyl 2-amino-alpha-(methoxyimino)-4-thiazolethiolacetate
- S-Benzothiazol-2-yl 2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)thioacetate
- (Z)-S-2-Benzothiazolyl-2-amino-alpha-(methoxyimino)-4-thiazolethiolacetate
- (Z)-S-Benzo[d]thiazol-2-yl 2-(2-aminothiazol-4-yl)-2-(methoxyimino)ethanethioate
- THI017
- Q27271928
- 2-(2-Amino-4-thiazolyl)-2-methoxyiminoacetic,thiobenzot
- S-2-Benzothiazolyl-2-amino-a-(methoxyimino)-4-thiazolethiolacetate
-
- Inchi: 1S/C13H10N4O2S3/c1-19-17-10(8-6-20-12(14)15-8)11(18)22-13-16-7-4-2-3-5-9(7)21-13/h2-6H,1H3,(H2,14,15)/b17-10+
- InChI Key: COFDRZLHVALCDU-LICLKQGHSA-N
- SMILES: S1C(=NC2C=CC=CC1=2)SC(/C(/C1=CSC(N)=N1)=N/OC)=O
Computed Properties
- Exact Mass: 349.996589g/mol
- Monoisotopic Mass: 349.996589g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 451
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 172
- Molecular Weight: 350.4g/mol
S-2-Benzothiazolyl-2-amino-a-(methoxyimino)-4-thiazolethiolacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B206763-5mg |
S-2-Benzothiazolyl-2-amino-a-(methoxyimino)-4-thiazolethiolacetate |
1684396-27-7 | 5mg |
$ 115.00 | 2023-04-19 | ||
| TRC | B206763-10mg |
S-2-Benzothiazolyl-2-amino-a-(methoxyimino)-4-thiazolethiolacetate |
1684396-27-7 | 10mg |
$ 196.00 | 2023-04-19 | ||
| TRC | B206763-25mg |
S-2-Benzothiazolyl-2-amino-a-(methoxyimino)-4-thiazolethiolacetate |
1684396-27-7 | 25mg |
$ 465.00 | 2023-04-19 | ||
| TRC | B206763-50mg |
S-2-Benzothiazolyl-2-amino-a-(methoxyimino)-4-thiazolethiolacetate |
1684396-27-7 | 50mg |
$ 896.00 | 2023-04-19 | ||
| TRC | B206763-100mg |
S-2-Benzothiazolyl-2-amino-a-(methoxyimino)-4-thiazolethiolacetate |
1684396-27-7 | 100mg |
$ 1585.00 | 2023-04-19 | ||
| A2B Chem LLC | AX36069-50mg |
S-2-Benzothiazolyl-2-amino-α-(methoxyimino)-4-thiazolethiolacetate |
1684396-27-7 | 50mg |
$992.00 | 2024-04-20 | ||
| A2B Chem LLC | AX36069-100mg |
S-2-Benzothiazolyl-2-amino-α-(methoxyimino)-4-thiazolethiolacetate |
1684396-27-7 | 100mg |
$1660.00 | 2024-04-20 |
S-2-Benzothiazolyl-2-amino-a-(methoxyimino)-4-thiazolethiolacetate Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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